Cas no 2172262-47-2 (methyl 2-(1-amino-4-{(tert-butoxy)carbonylamino}cyclohexyl)acetate)

• Product Name: methyl 2-(1-amino-4-{(tert-butoxy)carbonylamino}cyclohexyl)acetate
• CAS No: 2172262-47-2
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 6241395
• PubChem ID: 165861700
• Update Time: 2025-05-20

methyl 2-(1-amino-4-{(tert-butoxy)carbonylamino}cyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-amino-4-{(tert-butoxy)carbonylamino}cyclohexyl)acetate
• 2172262-47-2
• EN300-1286830
• methyl 2-(1-amino-4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)acetate
• Methyl 2-(1-amino-4-((tert-butoxycarbonyl)amino)cyclohexyl)acetate

• Inchi： 1S/C14H26N2O4/c1-13(2,3)20-12(18)16-10-5-7-14(15,8-6-10)9-11(17)19-4/h10H,5-9,15H2,1-4H3,(H,16,18)
• InChI Key： MOBCLNRGAVZONF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CC(=O)OC)(CC1)N)=O

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 2-(1-amino-4-{(tert-butoxy)carbonylamino}cyclohexyl)acetate

Comprehensive Overview of Methyl 2-(1-amino-4-{(tert-butoxy)carbonylamino}cyclohexyl)acetate (CAS No. 2172262-47-2)

The compound methyl 2-(1-amino-4-{(tert-butoxy)carbonylamino}cyclohexyl)acetate (CAS No. 2172262-47-2) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring both amino and tert-butoxycarbonyl (Boc) protecting groups, makes it a versatile building block for the development of novel therapeutics and bioactive molecules. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in drug discovery, peptide synthesis, and material science.

One of the key features of methyl 2-(1-amino-4-{(tert-butoxy)carbonylamino}cyclohexyl)acetate is its role in peptide coupling reactions. The Boc group serves as a protective moiety for amines, enabling selective reactions in multi-step syntheses. This property aligns with the growing demand for green chemistry and sustainable synthesis, as it reduces the need for harsh deprotection conditions. Additionally, the compound's cyclohexyl backbone contributes to its stability, making it suitable for high-throughput screening and combinatorial chemistry applications.

In recent years, the pharmaceutical industry has witnessed a surge in interest in small-molecule drugs and targeted therapies. Methyl 2-(1-amino-4-{(tert-butoxy)carbonylamino}cyclohexyl)acetate has emerged as a critical intermediate in the synthesis of kinase inhibitors and GPCR modulators, which are pivotal in treating cancers and neurological disorders. Its compatibility with automated synthesis platforms further enhances its appeal, as it aligns with the trend toward AI-driven drug discovery and lab automation.

From a technical perspective, the compound's CAS No. 2172262-47-2 is often searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial research. Its molecular weight and solubility profile are frequently queried, as these properties are crucial for formulation development and process optimization. Moreover, the compound's chirality and stereochemical purity are of particular interest to researchers working on enantioselective synthesis.

The synthesis of methyl 2-(1-amino-4-{(tert-butoxy)carbonylamino}cyclohexyl)acetate typically involves multi-step organic reactions, including amidation, esterification, and protection-deprotection strategies. These methods are often optimized for yield improvement and cost reduction, addressing the industry's focus on scalability and process efficiency. Recent advancements in flow chemistry have also opened new avenues for its production, minimizing waste and improving reproducibility.

In conclusion, methyl 2-(1-amino-4-{(tert-butoxy)carbonylamino}cyclohexyl)acetate (CAS No. 2172262-47-2) represents a valuable tool for modern synthetic chemistry. Its applications span from medicinal chemistry to material science, driven by its structural versatility and compatibility with cutting-edge technologies. As the demand for precision medicine and sustainable chemistry grows, this compound is poised to play an even more significant role in scientific innovation.